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Compound of Interest

Compound Name: BDP TMR azide

Cat. No.: B13714336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the solubility, handling,

and core applications of BDP TMR azide, a fluorescent probe widely utilized in bioorthogonal

chemistry. The information is tailored for professionals in research, drug development, and

other scientific fields who employ fluorescent labeling techniques.

Core Properties of BDP TMR Azide
BDP TMR azide is a borondipyrromethene-based fluorophore characterized by its bright

fluorescence, high quantum yield, and photostability. Its spectral properties are similar to

tetramethylrhodamine (TAMRA), making it compatible with existing equipment and protocols for

this channel. The azide functional group allows for its specific conjugation to alkyne-modified

molecules via copper-catalyzed or strain-promoted click chemistry.

Solubility Characteristics
While precise quantitative solubility values are not widely published, BDP TMR azide is

consistently reported to have good solubility in a range of common organic solvents.

Information on its aqueous solubility indicates it is generally hydrophobic, though its conjugates

with biomolecules are often water-soluble.

Table 1: Qualitative Solubility of BDP TMR Azide
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Solvent Class Specific Solvents
Solubility
Assessment

Citation(s)

Aprotic Polar Solvents
Dimethylformamide

(DMF)
Good [1]

Dimethyl sulfoxide

(DMSO)
Good [1]

Alcohols General Alcohols Good [1]

Experimental Protocols
Reconstitution of BDP TMR Azide
The following protocol outlines the recommended procedure for preparing a stock solution of

BDP TMR azide. DMSO is the most commonly recommended solvent for creating a

concentrated stock solution.

Materials:

BDP TMR azide solid

Anhydrous Dimethyl sulfoxide (DMSO)

Vortex mixer

Ultrasonic bath (optional)

Microcentrifuge

Procedure:

Equilibration: Allow the vial of BDP TMR azide to warm to room temperature before opening

to prevent moisture condensation.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial to achieve the

desired concentration. A commonly used concentration for a stock solution is 10 mM.[2]
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Dissolution: Vortex the vial for several minutes to dissolve the solid.

Enhanced Dissolution (Optional): For achieving higher solubility or if dissolution is slow,

gently warm the tube to 37°C and sonicate in an ultrasonic bath for a short period.[3]

Clarification: Centrifuge the solution briefly to pellet any undissolved particulates.

Storage: Store the stock solution at -20°C, protected from light. For long-term storage,

desiccate the solid compound and the stock solution.

Copper-Catalyzed Click Chemistry (CuAAC) Labeling
BDP TMR azide is primarily used for labeling alkyne-containing molecules via the Copper(I)-

catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction. The following is a general workflow for

this process.

Experimental Workflow for CuAAC Labeling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://file.glpbio.com/quotepdf/product.php?token=2e0D4jIUfWV8p0VrTMmHOSCp6LzxqwKk6MfUq_zL8NHeiuhXQanmiyzkLma-fWKThvC2k33c_w-6aYLTOviL4vn7Mrn9kwszrp4g69nS2Np7vBns_pbypv8a90i0daci97Kyrb-XCYzuj
https://www.benchchem.com/product/b13714336?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13714336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reagent Preparation
Reaction Purification

Prepare Stock Solutions:
- BDP TMR Azide in DMSO
- Alkyne-modified molecule

- Copper(II) Sulfate
- Reducing Agent (e.g., Sodium Ascorbate)

- Ligand (e.g., THPTA/TBTA)

Combine:
- Alkyne-molecule
- BDP TMR Azide

- Copper(II) Sulfate + Ligand

Initiate Reaction:
Add Reducing Agent

Incubate at Room Temperature
(30-60 min)

Purify Labeled Conjugate
(e.g., Chromatography, Precipitation)

Biological System Modification

Fluorescent Labeling

Downstream Analysis

Introduce Alkyne Group into
Target Biomolecule

Perform Click Chemistry with
BDP TMR Azide

Fluorescence Imaging
(e.g., Microscopy, Flow Cytometry)

Quantification and
Localization Studies

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [BDP TMR Azide: A Technical Guide to Solubility,
Handling, and Application]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13714336#bdp-tmr-azide-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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